Cas no 1704066-75-0 (5-Chloro-2-((dimethylamino)methyl)phenylboronic acid)

• Product Name: 5-Chloro-2-((dimethylamino)methyl)phenylboronic acid
• CAS No: 1704066-75-0
• MF: C₉H₁₃BClNO₂
• MW: 213.469021558762
• MDL: MFCD28400257
• CID: 4703368
• Update Time: 2025-06-13

5-Chloro-2-((dimethylamino)methyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-((dimethylamino)methyl)phenylboronic acid
• AM87684
• FCH3791061
• 5-Chloro-2-((dimethylamino)methyl)phenylboronic acid

• MDL： MFCD28400257
• Inchi： 1S/C9H13BClNO2/c1-12(2)6-7-3-4-8(11)5-9(7)10(13)14/h3-5,13-14H,6H2,1-2H3
• InChI Key： AJZPXDSSYABNLB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(B(O)O)C=1)CN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 5-Chloro-2-((dimethylamino)methyl)phenylboronic acid

Recent Advances in the Study of 5-Chloro-2-((dimethylamino)methyl)phenylboronic acid (CAS: 1704066-75-0)

5-Chloro-2-((dimethylamino)methyl)phenylboronic acid (CAS: 1704066-75-0) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active compounds, particularly in the context of Suzuki-Miyaura cross-coupling reactions, which are pivotal for constructing complex molecular architectures.

One of the most notable advancements in the study of this compound is its application in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that facilitate the degradation of target proteins by recruiting E3 ubiquitin ligases. The boronic acid moiety in 5-Chloro-2-((dimethylamino)methyl)phenylboronic acid has been exploited for its ability to bind to specific amino acid residues, thereby enhancing the selectivity and efficacy of PROTACs. Recent research has demonstrated its utility in targeting oncogenic proteins, offering a promising avenue for cancer therapy.

In addition to its role in PROTACs, this compound has been investigated for its potential as a sensor for detecting reactive oxygen species (ROS) in biological systems. The boronic acid group can react with ROS to form phenolic derivatives, which can be quantified using fluorescence spectroscopy. This property has been leveraged in the design of novel biosensors for monitoring oxidative stress in cells, which is implicated in various pathological conditions, including neurodegenerative diseases and inflammation.

Another area of research has explored the use of 5-Chloro-2-((dimethylamino)methyl)phenylboronic acid in the development of covalent inhibitors. The compound's ability to form reversible covalent bonds with nucleophilic residues in enzymes makes it a valuable scaffold for designing inhibitors with enhanced potency and selectivity. Recent studies have reported its successful application in inhibiting serine proteases, which are key players in numerous disease processes, including thrombosis and viral infections.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of boronic acid-containing compounds. Issues such as poor membrane permeability and rapid metabolism have been identified as potential limitations. However, recent efforts in prodrug design and formulation strategies have shown promise in overcoming these hurdles, paving the way for the clinical translation of these compounds.

In conclusion, 5-Chloro-2-((dimethylamino)methyl)phenylboronic acid (CAS: 1704066-75-0) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications span from drug discovery to biosensing, highlighting its broad utility. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in advancing the field.